Cas no 1119452-35-5 (2-Bromo-N-(4-fluorophenyl)butanamide)

• Product Name: 2-Bromo-N-(4-fluorophenyl)butanamide
• CAS No: 1119452-35-5
• MF: C₁₀H₁₁BrFNO
• MW: 260.102845430374
• MDL: MFCD03030397
• CID: 4680482
• Update Time: 2025-05-19

2-Bromo-N-(4-fluorophenyl)butanamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(4-fluorophenyl)butanamide
• BBL020105
• STK504322
• R6383
• 2-Bromo-N-(4-fluorophenyl)butanamide, AldrichCPR
• 2-Bromo-N-(4-fluorophenyl)butanamide

• MDL： MFCD03030397
• Inchi： 1S/C10H11BrFNO/c1-2-9(11)10(14)13-8-5-3-7(12)4-6-8/h3-6,9H,2H2,1H3,(H,13,14)
• InChI Key： DILDYQZQIHEIPY-UHFFFAOYSA-N
• SMILES： BrC(C(NC1C=CC(=CC=1)F)=O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-Bromo-N-(4-fluorophenyl)butanamide

Comprehensive Overview of 2-Bromo-N-(4-fluorophenyl)butanamide (CAS No. 1119452-35-5): Properties, Applications, and Industry Insights

2-Bromo-N-(4-fluorophenyl)butanamide (CAS No. 1119452-35-5) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This brominated amide derivative, characterized by a 4-fluorophenyl group, serves as a versatile intermediate in synthetic chemistry. Its molecular formula C₁₀H₁₁BrFNO and precise bromo-substituted butanamide backbone make it valuable for designing bioactive molecules targeting enzyme inhibition and receptor modulation.

Recent studies highlight the compound's role in developing small-molecule inhibitors, particularly in oncology and neurology research. Researchers are exploring its potential in kinase inhibitor synthesis, leveraging the electron-withdrawing properties of the fluorine atom to enhance binding affinity. The bromine atom at the β-position offers a reactive site for further functionalization, making it a strategic building block in structure-activity relationship (SAR) studies.

From an industrial perspective, 2-Bromo-N-(4-fluorophenyl)butanamide aligns with the growing demand for fluorinated pharmaceuticals, which constitute ~30% of recent FDA-approved drugs. Its synthesis typically involves amide coupling between 4-fluoroaniline and 2-bromobutanoyl chloride under controlled conditions, with purity often exceeding 98% via HPLC analysis. The compound's crystalline form and stability at room temperature facilitate storage and handling in laboratory settings.

Environmental and safety assessments indicate that proper personal protective equipment (PPE) should be used during handling, though it doesn't fall under stringent regulatory categories. The 4-fluorophenyl moiety enhances metabolic stability compared to non-fluorinated analogs—a key consideration in drug design where half-life extension is desired. Analytical techniques like NMR spectroscopy (particularly ¹⁹F-NMR) and mass spectrometry are critical for quality verification.

Emerging applications include its use in covalent inhibitor development, where the bromo group participates in selective protein binding. Patent analyses reveal increasing references to CAS 1119452-35-5 in filings related to JAK/STAT pathway modulators and neurodegenerative disease therapeutics. As the pharmaceutical industry shifts toward targeted therapies, this compound's role in fragment-based drug discovery is expanding.

Supply chain data shows consistent availability from specialized fine chemical suppliers, with pricing influenced by bromine market fluctuations. Researchers should note that the butanamide chain length offers optimal balance between lipophilicity and solubility—a trending topic in druglikeness optimization discussions. Recent advancements in continuous flow chemistry have improved its synthetic scalability while reducing waste generation.

In computational chemistry, 2-Bromo-N-(4-fluorophenyl)butanamide serves as a test case for modeling halogen bonding interactions in molecular docking studies. The orthogonal dipole created by the fluorine and bromine substituents makes it particularly interesting for molecular polarization research. These properties are increasingly relevant in cryo-EM structural biology applications where precise electron density mapping is crucial.

The compound's chromatographic behavior has been documented in reversed-phase HPLC methods using C18 columns with acetonitrile/water gradients—valuable data for analytical method development. Stability studies indicate degradation primarily occurs via hydrolytic cleavage of the amide bond under extreme pH conditions, suggesting neutral buffers for long-term storage.

Future research directions may explore its utility in PROTAC (Proteolysis Targeting Chimera) constructs, where the bromine handle could facilitate linker attachment. The fluorine atom's role in modulating cell membrane permeability continues to be a focus area, especially for CNS-penetrant drug candidates. As synthetic methodologies evolve, CAS 1119452-35-5 remains a compound of significant interest in medicinal chemistry innovation.